Cas no 1261894-32-9 (2-Chloro-4-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid)

• Product Name: 2-Chloro-4-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid
• CAS No: 1261894-32-9
• MF: C₁₈H₁₈ClNO₄
• MW: 347.792824268341
• MDL: MFCD18323097
• CID: 5304518
• Update Time: 2025-10-19

2-Chloro-4-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid

• MDL： MFCD18323097
• Inchi： 1S/C18H18ClNO4/c1-18(2,3)24-17(23)20-13-7-4-11(5-8-13)12-6-9-14(16(21)22)15(19)10-12/h4-10H,1-3H3,(H,20,23)(H,21,22)
• InChI Key： HKYALVSDUXAFLI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(NC(OC(C)(C)C)=O)C=C2)=CC=C(C(O)=O)C(Cl)=C1

Additional information on 2-Chloro-4-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid

Research Briefing on 2-Chloro-4-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid (CAS: 1261894-32-9)

2-Chloro-4-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid (CAS: 1261894-32-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has been the subject of recent studies due to its potential applications in drug development, particularly as a building block for more complex therapeutic agents. The presence of both chloro and carboxylic acid functional groups, along with the tert-butoxycarbonyl (Boc) protected amine, makes it a versatile intermediate in organic synthesis.

Recent research has focused on the synthesis and characterization of this compound, with an emphasis on optimizing its yield and purity for pharmaceutical applications. Studies have demonstrated that 2-Chloro-4-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid can be efficiently synthesized via multi-step organic reactions, including palladium-catalyzed cross-coupling and subsequent functional group transformations. The compound's stability under various conditions has also been investigated, revealing its suitability for further derivatization.

In the context of drug discovery, this compound has shown promise as a precursor for the development of small-molecule inhibitors targeting specific enzymes or receptors. For instance, its structural motifs are being explored in the design of kinase inhibitors, which are crucial in the treatment of cancers and inflammatory diseases. Preliminary in vitro assays have indicated that derivatives of 2-Chloro-4-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid exhibit moderate inhibitory activity against certain protein kinases, warranting further investigation.

Moreover, the compound's potential role in prodrug design has been highlighted in recent publications. Prodrugs are pharmacologically inactive compounds that are metabolized into active drugs within the body. The Boc-protected amine group in 2-Chloro-4-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid can be selectively deprotected under physiological conditions, making it a candidate for prodrug strategies aimed at improving drug delivery and bioavailability.

Despite these promising findings, challenges remain in the scalable synthesis and functionalization of this compound. Researchers are actively working on developing more efficient catalytic systems and greener synthetic routes to address these issues. Additionally, the need for comprehensive toxicological and pharmacokinetic studies of its derivatives is emphasized to ensure their safety and efficacy in clinical applications.

In conclusion, 2-Chloro-4-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid (CAS: 1261894-32-9) represents a valuable chemical entity in pharmaceutical research. Its versatile structure and potential applications in drug design underscore the importance of ongoing studies to fully exploit its therapeutic potential. Future research should focus on optimizing synthetic methodologies, exploring novel derivatives, and conducting preclinical evaluations to advance this compound towards clinical development.